Cas no 1281233-89-3 (7-Chloro-2,5-dimethyl-3-(p-tolyl)pyrazolo[1,5-a]pyrimidine)

• Product Name: 7-Chloro-2,5-dimethyl-3-(p-tolyl)pyrazolo[1,5-a]pyrimidine
• CAS No: 1281233-89-3
• MF: C₁₅H₁₄ClN₃
• MW: 271.744761943817
• CID: 5059285
• Update Time: 2025-05-21

7-Chloro-2,5-dimethyl-3-(p-tolyl)pyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-2,5-dimethyl-3-(p-tolyl)pyrazolo[1,5-a]pyrimidine

• Inchi： 1S/C15H14ClN3/c1-9-4-6-12(7-5-9)14-11(3)18-19-13(16)8-10(2)17-15(14)19/h4-8H,1-3H3
• InChI Key： VOEFMOIZKRBVGF-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=NC2=C(C3C=CC(C)=CC=3)C(C)=NN21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 317
• XLogP3: 4.1
• Topological Polar Surface Area: 30.2

Additional information on 7-Chloro-2,5-dimethyl-3-(p-tolyl)pyrazolo[1,5-a]pyrimidine

Research Brief on 7-Chloro-2,5-dimethyl-3-(p-tolyl)pyrazolo[1,5-a]pyrimidine (CAS: 1281233-89-3)

7-Chloro-2,5-dimethyl-3-(p-tolyl)pyrazolo[1,5-a]pyrimidine (CAS: 1281233-89-3) is a pyrazolopyrimidine derivative that has garnered significant attention in recent years due to its potential therapeutic applications. This compound belongs to a class of heterocyclic molecules known for their diverse biological activities, including anti-inflammatory, anticancer, and kinase inhibitory properties. The unique structural features of this molecule, particularly the chloro and p-tolyl substituents, contribute to its pharmacological profile and make it a promising candidate for drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of 7-Chloro-2,5-dimethyl-3-(p-tolyl)pyrazolo[1,5-a]pyrimidine. One area of particular interest is its role as a kinase inhibitor. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer and autoimmune disorders. Preliminary data suggest that this compound exhibits selective inhibition against certain kinases, making it a potential lead compound for the development of targeted therapies.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key cellular pathways. For instance, research has shown that 7-Chloro-2,5-dimethyl-3-(p-tolyl)pyrazolo[1,5-a]pyrimidine can induce apoptosis in cancer cell lines by inhibiting specific pro-survival kinases. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammation, where it has shown promise in reducing cytokine production and inflammatory cell infiltration.

The synthesis and optimization of 7-Chloro-2,5-dimethyl-3-(p-tolyl)pyrazolo[1,5-a]pyrimidine have also been a focus of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable routes to produce this compound, which is crucial for its further evaluation in preclinical and clinical settings. Structural-activity relationship (SAR) studies have identified key modifications that enhance its potency and selectivity, paving the way for the design of next-generation derivatives.

Despite these promising findings, challenges remain in the development of 7-Chloro-2,5-dimethyl-3-(p-tolyl)pyrazolo[1,5-a]pyrimidine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are exploring formulation strategies and combination therapies to overcome these limitations and maximize the compound's therapeutic potential.

In conclusion, 7-Chloro-2,5-dimethyl-3-(p-tolyl)pyrazolo[1,5-a]pyrimidine represents a promising molecule in the field of chemical biology and medicinal chemistry. Its unique structural and pharmacological properties make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Future research should focus on advancing this compound through the drug development pipeline, with the ultimate goal of translating these findings into clinical applications.